N-cyclohexyl-2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-methylacetamide

• IUPAC Name: N-cyclohexyl-2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]-N-methylacetamide
• InChI: InChI=1S/C22H25FN3O3S/c1-24(17-5-3-2-4-6-17)19(27)14-25-18-11-12-30-20(18)21(28)26(22(25)29)13-15-7-9-16(23)10-8-15/h7-12,17,20H,2-6,13-14H2,1H3/q+1
• InChI Key: NCYBXTKVGNSUEU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H25FN3O3S+
• Molecular Weight: 430.5 g/mol

Description

N-cyclohexyl-2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-methylacetamide is a useful research compound. Its molecular formula is C22H24FN3O3S and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has shown that structurally related compounds are synthesized as potential inhibitors for various biological targets. For example, compounds synthesized for inhibiting ribonucleotide reductase as potential antitumor agents highlight the interest in similar compounds for cancer research R. A. Farr et al., 1989. Additionally, the one-pot synthesis of Thieno[2,3-b]pyridine derivatives indicates the chemical versatility of these compounds, suggesting their utility in creating diverse libraries for drug discovery I. V. Dyachenko et al., 2020.

Imaging and Diagnostic Applications

Some derivatives have been explored for their use in imaging, such as the development of selective radioligands for PET imaging F. Dollé et al., 2008. This demonstrates the potential for compounds with similar chemical frameworks to be used in diagnostic applications, particularly in tracking disease progression or response to therapy.

Antimicrobial and Anticancer Activities

The exploration of antimicrobial and anticancer activities of new compounds remains a significant area of research. Studies have focused on the synthesis and evaluation of novel derivatives for their biological activities, suggesting a potential role for similar compounds in developing new therapeutics E. El-Sawy et al., 2013.

Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Without specific target identification, it is challenging to determine the exact biochemical pathways affected by this compound. Compounds with similar structures have been shown to affect various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .